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Compound of Interest

Compound Name: 4-CYANO-7-METHYLINDAN

Cat. No.: B015055 Get Quote

A Comprehensive Technical Guide to 4-CYANO-
7-METHYLINDAN
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-CYANO-7-METHYLINDAN, a

heterocyclic compound of interest in medicinal chemistry and drug development. This

document covers its chemical identity, physicochemical properties, a potential synthetic

pathway, and its relevance in the broader context of indane derivatives in pharmaceutical

research.

Core Chemical Identity
CAS Number: 15085-20-8[1][2][3][4][5]

Molecular Formula: C₁₁H₁₁N[1][2][4]

IUPAC Name: 7-methyl-2,3-dihydro-1H-indene-4-carbonitrile[4]

Molecular Weight: 157.21 g/mol [4]

Canonical SMILES: Cc1ccc(C#N)c2CCCc12[4]

Molecular Structure
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Caption: 2D structure of 4-CYANO-7-METHYLINDAN.

Physicochemical Properties
While specific experimental data for 4-CYANO-7-METHYLINDAN is limited in publicly available

literature, some properties can be inferred from supplier information and data for structurally

similar compounds.

Property Value Source

Physical State Off-White to Pale Yellow Solid [3]

Purity ≥99% [1]

Storage Room temperature, sealed well [1]

Synthesis and Experimental Protocols
A direct and detailed experimental protocol for the synthesis of 4-CYANO-7-METHYLINDAN is

not readily available in the surveyed literature. However, a plausible synthetic route can be

conceptualized based on the well-established chemistry of indanones and related compounds.

A potential pathway involves the synthesis of 7-methyl-1-indanone as a key intermediate,

followed by functional group manipulations to introduce the cyano group at the 4-position.

Conceptual Synthetic Pathway
The synthesis could potentially begin with the Friedel-Crafts acylation of m-xylene with a

suitable three-carbon acylating agent, followed by intramolecular cyclization to form a dimethyl-

indanone. Subsequent selective demethylation and functionalization would be required to yield

the target molecule.

A more direct, albeit still conceptual, approach could involve the synthesis of 4-amino-7-

methylindan, which could then be converted to the corresponding nitrile via a Sandmeyer

reaction. A patent for the preparation of 4-cyano-substituted 1-aminoindane suggests that the

synthesis of the 4-cyano-indan-1-one precursor is a key step.[6]
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Starting Materials

Intermediate Stages

Final Product

m-Xylene

3-(2,4-Dimethylbenzoyl)propanoic acid

Friedel-Crafts Acylation

Succinic Anhydride

4-(2,4-Dimethylphenyl)butanoic acid

Clemmensen/Wolff-Kishner Reduction

4,7-Dimethyl-1-indanone

Intramolecular Friedel-Crafts Acylation

4-Amino-7-methylindan

Reductive Amination

4-CYANO-7-METHYLINDAN

Sandmeyer Reaction

Click to download full resolution via product page

Caption: Conceptual synthetic workflow for 4-CYANO-7-METHYLINDAN.

Applications in Drug Development
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Indanone and its derivatives are recognized as privileged structures in medicinal chemistry,

forming the core of various pharmacologically active compounds. The indanone moiety is

present in natural products and serves as a crucial intermediate in the synthesis of numerous

medicinally important molecules.

Notably, Donepezil, an acetylcholinesterase inhibitor approved for the treatment of Alzheimer's

disease, features an indanone core. This has spurred significant interest in indanone

derivatives for their potential in treating neurodegenerative diseases. The rigid bicyclic

framework of the indane system provides a valuable scaffold for designing molecules that can

interact with specific biological targets.

While specific biological activity data for 4-CYANO-7-METHYLINDAN is not extensively

documented, its structural similarity to known bioactive indane derivatives suggests its potential

as a building block or lead compound in drug discovery programs targeting a range of

therapeutic areas, including but not limited to neurodegenerative disorders, cancer, and

infectious diseases. The cyano group can act as a key pharmacophore or be a precursor for

other functional groups, offering versatility in molecular design and optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["4-CYANO-7-METHYLINDAN" CAS number and
molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015055#4-cyano-7-methylindan-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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